Cas no 376-03-4 (Perfluorotridecane)

• Product Name: Perfluorotridecane
• CAS No: 376-03-4
• MF: C₁₃F₂₈
• MW: 688.094402313232
• MDL: MFCD00236715
• CID: 304418
• PubChem ID: 2776382
• Update Time: 2025-04-19

Perfluorotridecane Chemical and Physical Properties

Names and Identifiers

• Tridecane,1,1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,12,12,13,13,13-octacosafluoro-
• Octacosafluorotridecane
• Perfluoro-n-tridecane
• Perfluorotridecane
• 1,1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,12,12,13,13,13-octacosafluorotridecane
• FT-0676435
• DTXSID00380031
• A823794
• XJRHWVMSUNRDCA-UHFFFAOYSA-N
• MFCD00236715
• 376-03-4
• AKOS015852909
• CS-0451871
• NS00019029
• 1,1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,12,12,13,13,13-octacosakis(fluoranyl)tridecane
• SCHEMBL3628608
• DB-231649

• MDL： MFCD00236715
• Inchi： 1S/C13F28/c14-1(15,2(16,17)4(20,21)6(24,25)8(28,29)10(32,33)12(36,37)38)3(18,19)5(22,23)7(26,27)9(30,31)11(34,35)13(39,40)41
• InChI Key： XJRHWVMSUNRDCA-UHFFFAOYSA-N
• SMILES： FC(C(C(C(C(C(C(F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(C(C(C(C(C(C(F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)F

Computed Properties

• Exact Mass: 687.95500
• Monoisotopic Mass: 687.955
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 41
• Rotatable Bond Count: 12
• Complexity: 879
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 9.8
• Topological Polar Surface Area: 0A^2

Experimental Properties

• Color/Form: Not available
• Density: 1.8885 (rough estimate)
• Melting Point: 88-91 °C(lit.)
• Boiling Point: 193-196 °C(lit.)
• Flash Point: 87°C
• Refractive Index: 1.2830 (estimate)
• PSA: 0.00000
• LogP: 9.09930
• Solubility: Not available

Perfluorotridecane Security Information

• Hazard Statement： Irritant
• WGK Germany：3
• Hazardous Material Identification：